Cas no 887347-63-9 ((2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide
• CAS No: 887347-63-9
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 6340679
• PubChem ID: 7465110
• Update Time: 2025-06-21

(2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide
• F3244-0308
• 887347-63-9
• AKOS002255611
• VU0607136-1
• (E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide
• (E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)acrylamide

• Inchi： 1S/C19H16N2O4/c1-13-10-16(21(23)24)7-8-17(13)20-19(22)9-6-14-11-15-4-2-3-5-18(15)25-12-14/h2-11H,12H2,1H3,(H,20,22)/b9-6+
• InChI Key： IWCSTVWMLTWGHA-RMKNXTFCSA-N
• SMILES： O1C2C=CC=CC=2C=C(/C=C/C(NC2C=CC(=CC=2C)[N+](=O)[O-])=O)C1

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.2Ų

Additional information on (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide

Comprehensive Overview of (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS No. 887347-63-9)

(2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS No. 887347-63-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anticancer activities.

The molecular structure of (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide is composed of a chromene moiety and a nitrophenyl group, connected through a conjugated double bond. The chromene ring, a common scaffold in natural products and synthetic compounds, is known for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The nitrophenyl group, on the other hand, contributes to the compound's electronic and steric properties, enhancing its reactivity and biological activity.

Recent studies have highlighted the multifaceted biological activities of (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide has demonstrated significant anticancer activity. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of survival proteins such as Bcl-2 and Bcl-xL.

The pharmacokinetic profile of (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, reducing the risk of adverse side effects.

In terms of synthetic routes, several methods have been developed to prepare (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide. One common approach involves the condensation of 3-acetylchromene with 4-nitroacetophenone followed by amidation with 2-methylaniline. This multi-step synthesis has been optimized to achieve high yields and purity levels, facilitating large-scale production for preclinical and clinical studies.

The potential applications of (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide extend beyond its direct therapeutic effects. For example, this compound can serve as a lead structure for the development of novel drug candidates with improved efficacy and safety profiles. Ongoing research is focused on modifying the chromene and nitrophenyl moieties to enhance specific biological activities while minimizing off-target effects.

In conclusion, (2E)-3-(2H-chromen-3-yl)-N-(2-methyl-4-nitrophenyl)prop-2-enamide (CAS No. 887347-63-9) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge.